2-[Isopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol

• IUPAC Name: 2-[(1-methylpiperidin-2-yl)methyl-propan-2-ylamino]ethanol
• InChI: InChI=1S/C12H26N2O/c1-11(2)14(8-9-15)10-12-6-4-5-7-13(12)3/h11-12,15H,4-10H2,1-3H3
• InChI Key: XUSMDMPSVODSDB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CCO)CC1CCCCN1C
• Molecular Formula: C12H26N2O
• Molecular Weight: 214.35 g/mol

Description

2-[Isopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol is a tertiary amine derivative with the molecular formula C₁₁H₂₄N₂O and a molecular weight of 200.33 g/mol . Its structure features a piperidine ring substituted with a methyl group at the 1-position, an isopropylamino group at the 2-position, and an ethanol moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[Isopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol typically involves the reaction of 1-methyl-piperidine with isopropyl bromide to form the intermediate 1-isopropyl-1-methyl-piperidine. This intermediate is then reacted with ethylene oxide in the presence of a base, such as sodium hydroxide, to yield the final product. The reaction conditions generally include a temperature range of 50-70°C and a reaction time of 4-6 hours .

Industrial Production Methods

In an industrial setting, the production of 2-[Isopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol can be scaled up using continuous flow reactors. These reactors allow for precise control of reaction parameters, leading to higher yields and purity of the final product. The use of catalysts, such as palladium on carbon, can further enhance the efficiency of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

2-[Isopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride to yield alcohols or amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amino group can be replaced by other nucleophiles like halides or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium at room temperature.

Reduction: Lithium aluminum hydride in anhydrous ether at 0-5°C.

Substitution: Sodium iodide in acetone at reflux temperature.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols or amines.

Substitution: Formation of halides or thiols.

Scientific Research Applications

2-[Isopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex piperidine derivatives.

Biology: Studied for its potential as a ligand in receptor binding studies.

Medicine: Investigated for its pharmacological properties, including potential use as an analgesic or anti-inflammatory agent.

Industry: Utilized in the production of specialty chemicals and intermediates for pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-[Isopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol involves its interaction with specific molecular targets, such as receptors or enzymes. The compound can bind to these targets, modulating their activity and leading to various biological effects. For example, it may act as an agonist or antagonist at certain neurotransmitter receptors, influencing signal transduction pathways and cellular responses .

Comparison with Similar Compounds

Table 1: Key Structural and Physical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Commercial Status
2-[Isopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol	C₁₁H₂₄N₂O	200.33	Piperidine, isopropyl, ethanol	Discontinued
2-(Diisopropylamino)ethanol	C₈H₁₉NO	145.24	Diisopropyl, ethanol	Available (≥99% purity)
2-[Isopropyl-(3-trifluoromethyl-benzyl)-amino]-ethanol	C₁₃H₁₈F₃NO	261.28	Benzyl (CF₃-substituted), ethanol	Discontinued
2-[Isopropyl-(3-methylsulfanyl-pyrazin-2-ylmethyl)-amino]-ethanol	C₁₁H₂₀N₃OS	242.36	Pyrazine (S-methyl), ethanol	Discontinued

Functional and Pharmacological Insights

(a) Piperidine vs. Non-Cyclic Analogues

The piperidine ring in the target compound distinguishes it from simpler amines like 2-(Diisopropylamino)ethanol (C₈H₁₉NO), which lacks cyclic substituents . In contrast, the diisopropyl analogue’s lower molecular weight (145.24 g/mol) and simpler structure may favor applications in coatings or solvents, where volatility is prioritized .

(b) Substituent Effects on Bioactivity

• Trifluoromethyl-Benzyl Substituent (C₁₃H₁₈F₃NO): The trifluoromethyl group in 2-[Isopropyl-(3-trifluoromethyl-benzyl)-amino]-ethanol introduces strong electron-withdrawing effects and higher lipophilicity (logP ~2.5 estimated) compared to the target compound. This modification could enhance metabolic stability in pharmaceutical contexts .
• The methylsulfanyl group adds steric bulk and polarizability, contrasting with the piperidine’s conformational flexibility .

Commercial and Research Relevance

• Pharmaceutical Potential: Structural parallels to sofosbuvir (a nucleotide analog with isopropyl ester groups ) and ledipasvir (a fluorene-based antiviral ) highlight the role of tertiary amines in antiviral and CNS-targeted therapies. The piperidine moiety in the target compound could mimic bioactive scaffolds in such drugs.

Biological Activity

The compound 2-[Isopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol , identified by its CAS number 1353951-69-5, is a novel chemical entity that has garnered attention for its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, synthesizing findings from various studies to present a detailed account of its effects, mechanisms, and applications.

Chemical Structure and Properties

The structural formula of 2-[Isopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol can be represented as follows:

$$\text{C}_{13}\text{H}_{22}\text{N}_2\text{O}$$

This compound features an isopropyl group attached to a piperidine ring, which is further substituted with an aminoethanol moiety. The structural complexity suggests a potential for diverse biological interactions.

Table 1: Antimicrobial Activity of Related Compounds

Compound	MIC (µM) against S. aureus	MIC (µM) against E. coli
Compound A (related structure)	20	40
Compound B (related structure)	30	50
2-[Isopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol (predicted)	TBD	TBD

Note: MIC values for the specific compound are currently to be determined (TBD) based on ongoing research.

The proposed mechanism of action for similar compounds involves disruption of bacterial cell wall synthesis and interference with metabolic pathways. The piperidine ring is thought to enhance membrane permeability, allowing for better penetration into bacterial cells, which may explain the observed antimicrobial effects.

Case Studies

• Study on Antibacterial Efficacy : A study conducted by researchers evaluated the antibacterial efficacy of piperidine derivatives against multi-drug resistant strains. The results indicated that compounds with similar structures exhibited promising activity against resistant strains of Staphylococcus aureus and Escherichia coli .
• In Vivo Studies : In vivo studies involving animal models have shown that derivatives of piperidine can reduce bacterial load significantly when administered at certain dosages, suggesting a therapeutic potential for treating infections caused by resistant bacteria .

Cytotoxicity and Safety Profile

While exploring the biological activity, it is crucial to assess the cytotoxicity of the compound. Preliminary findings suggest that related compounds exhibit low cytotoxicity at effective antimicrobial concentrations, indicating a favorable safety profile. Further toxicological assessments are necessary to establish the safety margin for human use.